2-[(4'-methoxy-3',5'-dimethylbiphenyl-3-yl)oxy]acetamide

• IUPAC Name: 2-[3-(4-methoxy-3,5-dimethylphenyl)phenoxy]acetamide
• InChI: InChI=1S/C17H19NO3/c1-11-7-14(8-12(2)17(11)20-3)13-5-4-6-15(9-13)21-10-16(18)19/h4-9H,10H2,1-3H3,(H2,18,19)
• InChI Key: LXTJMOXUFBDIHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OC)C)C2=CC(=CC=C2)OCC(=O)N
• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves multi-step processes that include the conversion of aromatic organic acids into corresponding esters, hydrazides, and then further derivatization. For instance, a series of 5-substituted-1,3,4-oxadiazole-2yl-N-(2-methoxy-5-chlorophenyl)-2-sulfanyl acetamides was synthesized by stirring 5-substituted-1,3,4-oxadiazole-2-thiols with N-(2-methoxy-5-chlorophenyl)-2-bromoacetamide in the presence of N,N-dimethyl formamide (DMF) and sodium hydride (NaH), indicating a potential route that could be adapted for our target compound (Rehman et al., 2013).

Molecular Structure AnalysisCrystal structure analysis and NMR spectroscopy are crucial for confirming the molecular structure of synthesized compounds. For example, a depside derivative's structure was confirmed through 1H NMR, 13C NMR, ESI mass spectra, elemental analyses, and X-ray single crystal diffraction study (Lv et al., 2009). Similar methodologies can elucidate the molecular structure of "2-[(4'-methoxy-3',5'-dimethylbiphenyl-3-yl)oxy]acetamide."

Chemical Reactions and Properties

The compound exhibits interesting reactivity patterns, similar to those observed in compounds with acetamide moieties, which are present in many natural and pharmaceutical products. For example, p-methoxybenzyl N-acetylcarbamate potassium salt was used as a simple equivalent of N-acetamide nucleophiles in synthetic studies, highlighting the versatility and reactivity of such compounds (Sakai et al., 2022).

Physical Properties Analysis

The physical properties of acetamide derivatives can significantly vary based on their molecular structure. For instance, different molecular conformations co-exist in several 2-aryl-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamides, with their molecules linked by a combination of N-H...O and C-H...O hydrogen bonds, forming different dimensional structures (Narayana et al., 2016). These properties are crucial for understanding the compound's solubility, stability, and overall behavior in various solvents and conditions.

Chemical Properties Analysis

The chemical properties, including reactivity towards various reagents and conditions, play a significant role in determining the potential applications of a compound. For instance, the reaction mechanism involving 2-dimethoxymethyl-3-methoxypropionitrile with acetamidine has been thoroughly studied, revealing a complex pathway that includes several key intermediates and provides insights into the compound's chemical behavior (Nishino et al., 1972).

Scientific Research Applications

Herbicidal Activity

A series of 2-(5-isoxazolyloxy)acetamide derivatives, which share structural similarities with 2-[(4'-methoxy-3',5'-dimethylbiphenyl-3-yl)oxy]acetamide, were synthesized and assessed for their herbicidal activities against upland field plants. These studies aimed to explore the structure-activity relationships, revealing that compounds with a 4-methyl-3-trifluoromethyl-5-isoxazolyl group attached to the oxyacetamide oxygen exhibited potent herbicidal activity. Specifically, N-(2-chlorophenyl)-N-methyl-2-(4-methyl-3-trifluoromethyl-5-isoxazolyloxy)acetamide showed significant herbicidal effects against a variety of upland weeds such as barnyard grass, large crabgrass, pale smartweed, and slender amaranth, without adversely affecting cotton at application rates of 0.25-0.5 kg a.i./ha (Kai et al., 1998).

Chemical Synthesis and Structural Analysis

The research into compounds structurally related to 2-[(4'-methoxy-3',5'-dimethylbiphenyl-3-yl)oxy]acetamide also extends into the realms of chemical synthesis and structural analysis. A notable study involves the synthesis of a depside derivative, 2-(2-methoxy-2-oxoethyl)phenyl 2-(3,4-dimethoxyphenyl)acetate, through a straightforward approach yielding high returns. Structural confirmation was achieved using various analytical techniques, including 1H NMR, 13C NMR, ESI mass spectra, elemental analyses, and X-ray single crystal diffraction. The crystal structure analysis of this compound, which crystallizes in the monoclinic space group P21/c, provides valuable insights into the molecular conformation and potential chemical properties (Lv et al., 2009).